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Compound of Interest

Compound Name: LS2265

Cat. No.: B3357384

Disclaimer: The following guidance is based on general best practices for handling chemical
intermediates in a laboratory setting. As of the date of this document, a specific Safety Data
Sheet (SDS) for LS2265 was not publicly available. This information should be supplemented
and superseded by the official SDS for LS2265 as soon as it is available. Always consult the
specific SDS before handling any chemical.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with the chemical intermediate LS2265. The
information is intended to offer procedural, step-by-step guidance for safe operational handling

and disposal.

Physicochemical and Safety Data

The following table summarizes key data points for LS2265, based on available information

and typical properties of similar chemical intermediates.
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Parameter Value Source
Chemical Formula C19H20CINO6S MySkinRecipes[1]
Storage Condition 2-8°C MySkinRecipes[1]

Hypothetical Hazard Data

Acute Toxicity (Oral) No data available General SDS[2]

Skin Corrosion/Irritation May cause skin irritation General SDS[2]

o May cause serious eye
Eye Damage/Irritation T General SDS[2]
irritation

May cause allergy or asthma
Respiratory Sensitization symptoms or breathing General SDS[2]
difficulties if inhaled

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following recommendations are based on standard laboratory practices for handling
chemical intermediates of unknown toxicity.

Recommended PPE for Handling LS2265
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against splashes and

airborne particles.[3]

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin

contact.[3]

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.[3]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
respirator may be required for
handling large quantities or if
dust/aerosol generation is

likely.

Minimizes inhalation of
potentially harmful vapors or
dust.[3][4]

Operational Plans: Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of LS2265 and

the safety of laboratory personnel.

Standard Operating Procedure for Handling LS2265

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents.

o Don the appropriate PPE as specified above.

e Handling:

o Perform all manipulations of LS2265 within a certified chemical fume hood to minimize

inhalation exposure.
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o Avoid direct contact with skin and eyes.
o Use appropriate tools (spatulas, scoops) to handle solid material.

o If creating solutions, add the solid to the solvent slowly to avoid splashing.

e Storage:
o Store LS2265 in a tightly sealed, properly labeled container.[3]
o Keep in a cool, dry, and well-ventilated area away from incompatible materials.[4]

o Follow the recommended storage temperature of 2-8°C.[1]

Experimental Workflow for a Typical Synthesis Reaction
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Caption: A typical experimental workflow for a synthesis reaction involving a chemical
intermediate.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Disposal Procedure

e Segregation:
o Segregate LS2265 waste from other waste streams.

o Do not mix non-radioactive chemical waste with radioactive or biological waste unless it is
a designated mixed waste stream.[5]

e Containment:

o Collect all solid and liquid waste containing LS2265 in a designated, properly labeled, and
sealed waste container.[3]

o The container should be compatible with the chemical properties of the waste.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name
"LS2265".

o Include the date of accumulation and the primary hazards (if known).
e Disposal:
o Follow your institution's hazardous waste disposal procedures.

o Contact your institution's Environmental Health and Safety (EHS) office for guidance on
collection and disposal.
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Decision Tree for Waste Disposal

LS2265 Waste Generated

Is it mixed with other waste types (biological, radioactive)?
Consult EHS for Mixed Waste Disposal Protocol Is the waste solid or liquid?

Collect in designated solid hazardous waste container.

Collect in designated liquid hazardous waste container.

Label container with 'Hazardous Waste' and 'LS2265'.

Seal container when not in use.

Arrange for EHS waste pickup.

Click to download full resolution via product page

Caption: A decision tree for the proper disposal of waste containing LS2265.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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